2-amino-N-ethyl-1,3-benzothiazole-6-sulfonamide
Overview
Description
“2-amino-N-ethyl-1,3-benzothiazole-6-sulfonamide” is a benzothiazole derivative . Benzothiazole derivatives are of great interest due to their wide range of biological activities and medicinal applications . They have shown antibacterial activity by inhibiting various enzymes .
Synthesis Analysis
Benzothiazole synthesis involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO . A variety of well-organized synthetic methodologies for benzothiazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts have been summarized .Molecular Structure Analysis
The molecular formula of “2-amino-N-ethyl-1,3-benzothiazole-6-sulfonamide” is C9H11N3O2S2 . The structure of benzothiazole derivatives has been analyzed in various studies .Chemical Reactions Analysis
Benzothiazole derivatives have shown antibacterial activity by inhibiting various enzymes such as dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase, and tyrosine kinase .Physical And Chemical Properties Analysis
The average mass of “2-amino-N-ethyl-1,3-benzothiazole-6-sulfonamide” is 257.332 Da .Scientific Research Applications
- Researchers have explored the antibacterial potential of benzothiazole derivatives, including 2-amino-N-ethyl-1,3-benzothiazole-6-sulfonamide. These compounds may inhibit bacterial growth by targeting specific enzymes or cellular processes .
- 2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide has been employed in the synthesis of cobalt (II) picrate mixed-ligand complexes. These complexes may find applications in catalysis, materials science, or coordination chemistry .
- Researchers have studied the adsorption behavior of biologically significant 2-aminobenzothiazole molecules (including related compounds like our target) on colloidal silver particles using SERS. This technique provides insights into molecular interactions at the nanoscale level .
- Benzothiazole derivatives, including 2-amino-N-ethyl-1,3-benzothiazole-6-sulfonamide, have been evaluated as potential DNA gyraseB inhibitors. These compounds may interfere with bacterial DNA replication and transcription processes .
Antibacterial Activity
Cobalt Complexes
Surface-Enhanced Raman Scattering (SERS)
DNA GyraseB Inhibition
Mechanism of Action
Safety and Hazards
Safety measures include avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
2-amino-N-ethyl-1,3-benzothiazole-6-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O2S2/c1-2-11-16(13,14)6-3-4-7-8(5-6)15-9(10)12-7/h3-5,11H,2H2,1H3,(H2,10,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDINFMPPNYONII-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-ethyl-1,3-benzothiazole-6-sulfonamide | |
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